Cas no 1697277-25-0 (1-amino-5-methoxy-5-methylhexan-2-ol)

• Product Name: 1-amino-5-methoxy-5-methylhexan-2-ol
• CAS No: 1697277-25-0
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 5950245
• PubChem ID: 103035238
• Update Time: 2025-06-10

1-amino-5-methoxy-5-methylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-5-methoxy-5-methylhexan-2-ol
• EN300-1842038
• 1697277-25-0

• Inchi： 1S/C8H19NO2/c1-8(2,11-3)5-4-7(10)6-9/h7,10H,4-6,9H2,1-3H3
• InChI Key： ZHBVCTBXCRTBKF-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CCC(CN)O

Computed Properties

• Exact Mass: 161.141578849g/mol
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-5-methoxy-5-methylhexan-2-ol

Comprehensive Analysis of 1-amino-5-methoxy-5-methylhexan-2-ol (CAS No. 1697277-25-0): Properties, Applications, and Industry Trends

The compound 1-amino-5-methoxy-5-methylhexan-2-ol (CAS No. 1697277-25-0) is a specialized organic molecule gaining attention in pharmaceutical and chemical research due to its unique structural features. With a molecular formula of C₈H₁₉NO₂, this amino alcohol derivative combines a hydroxyl group, an amino group, and a methoxy-substituted alkyl chain, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly for modulating biological targets where hydrogen bonding and stereochemical control are critical.

Recent studies highlight the growing demand for chiral building blocks like 1-amino-5-methoxy-5-methylhexan-2-ol in asymmetric synthesis. Its CAS No. 1697277-25-0 is frequently searched in academic databases, reflecting interest in its stereoselective reactions and solubility properties. The compound’s methoxy group enhances lipophilicity, a property valued in the design of bioactive molecules, while its amino alcohol moiety facilitates interactions with enzymes and receptors. These attributes align with current trends in fragment-based drug design (FBDD), where small molecules serve as scaffolds for lead optimization.

From an industrial perspective, 1-amino-5-methoxy-5-methylhexan-2-ol is synthesized via reductive amination or epoxide ring-opening strategies. Manufacturers emphasize high-purity grades (>98%) to meet the stringent requirements of pharmaceutical intermediates. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with ICH guidelines. The compound’s stability under ambient conditions and compatibility with common organic solvents (e.g., DMSO, ethanol) further bolster its utility in high-throughput screening (HTS) platforms.

Environmental and regulatory considerations are also pivotal. Unlike volatile or hazardous compounds, CAS No. 1697277-25-0 exhibits low ecotoxicity, aligning with the principles of green chemistry. This characteristic resonates with the industry’s shift toward sustainable synthesis, a topic frequently queried in search engines. Researchers often investigate its biodegradation pathways and lifecycle assessment (LCA) data to evaluate environmental impact—a practice encouraged by regulatory bodies like the EPA and REACH.

Emerging applications of 1-amino-5-methoxy-5-methylhexan-2-ol extend to material science, where its dual functional groups enable polymerization or surface modification. For instance, it serves as a monomer in polyurethane coatings or a ligand for metal-organic frameworks (MOFs). Such interdisciplinary uses underscore its relevance in nanotechnology and catalysis, areas dominating scientific literature searches. Additionally, its logP value and pKa data are critical for QSAR modeling, a technique widely adopted in computational chemistry.

To address common queries from the scientific community: The compound’s melting point ranges between 80–85°C, and its boiling point is approximately 250°C (predicted). Storage recommendations include inert atmospheres to prevent oxidative degradation. FAQs also focus on its scalability—a factor optimized through continuous-flow reactors in modern process chemistry. These details cater to search trends emphasizing practical synthesis protocols and cost-effective production.

In conclusion, 1-amino-5-methoxy-5-methylhexan-2-ol (CAS No. 1697277-25-0) exemplifies the convergence of structural versatility and industrial applicability. Its role in advancing medicinal chemistry and sustainable materials positions it as a compound of enduring significance. Future research may explore its enantiomeric purity effects on biological activity—an area ripe for innovation given the rise of precision therapeutics.